Cas no 551930-86-0 (3-(2-Chloro-6-fluorophenyl)-N-[(1E)-(dimethylamino)methylidene]-5-methyl-1,2-oxazole-4-carbothioamide)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-N-[(1E)-(dimethylamino)methylidene]-5-methyl-1,2-oxazole-4-carbothioamide
• CAS No: 551930-86-0
• MF: C₁₄H₁₃ClFN₃OS
• MW: 325.788923978806
• CID: 5692759
• Update Time: 2023-10-13

3-(2-Chloro-6-fluorophenyl)-N-[(1E)-(dimethylamino)methylidene]-5-methyl-1,2-oxazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-N-[(1E)-(dimethylamino)methylidene]-5-methyl-1,2-oxazole-4-carbothioamide
• 4-Isoxazolecarbothioamide, 3-(2-chloro-6-fluorophenyl)-N-[(dimethylamino)methylene]-5-methyl- (9CI)
• 3-(2-Chloro-6-fluorophenyl)-N-[(1E)-(dimethylamino)methylidene]-5-methyl-1,2-oxazole-4-carbothioamide

• Inchi： 1S/C14H13ClFN3OS/c1-8-11(14(21)17-7-19(2)3)13(18-20-8)12-9(15)5-4-6-10(12)16/h4-7H,1-3H3
• InChI Key： VOBZLWZWFFWSRS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N=CN(C)C)=S)C(C2=C(F)C=CC=C2Cl)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 428.7±55.0 °C(Predicted)
• pka: 1.30±0.50(Predicted)